FSSIGVSAEZOKFT-UHFFFAOYSA-M FSSIGVSAEZOKFT-UHFFFAOYSA-M
Brand Name: Vulcanchem
CAS No.: 131690-25-0
VCID: VC21237151
InChI: InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1
SMILES: C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-]
Molecular Formula: C18H17Cl2N3O3
Molecular Weight: 394.2 g/mol

FSSIGVSAEZOKFT-UHFFFAOYSA-M

CAS No.: 131690-25-0

Cat. No.: VC21237151

Molecular Formula: C18H17Cl2N3O3

Molecular Weight: 394.2 g/mol

* For research use only. Not for human or veterinary use.

FSSIGVSAEZOKFT-UHFFFAOYSA-M - 131690-25-0

Specification

CAS No. 131690-25-0
Molecular Formula C18H17Cl2N3O3
Molecular Weight 394.2 g/mol
IUPAC Name 2-[[4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride
Standard InChI InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1
Standard InChI Key FSSIGVSAEZOKFT-UHFFFAOYSA-M
SMILES C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-]
Canonical SMILES C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-]

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